Cas no 68614-60-8 (Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-)
68614-60-8 structure
Product Name:Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
CAS No:68614-60-8
MF:C21H17N3O2S
MW:375.443583250046
CID:522189
PubChem ID:331718
Update Time:2025-04-19
Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-
- 2-[[5-(naphthalen-1-ylmethyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
- 68614-60-8
- NSC326187
- NSC-326187
- DTXSID80318115
-
- Inchi: 1S/C21H17N3O2S/c25-20(26)14-27-21-23-22-19(24(21)17-10-2-1-3-11-17)13-16-9-6-8-15-7-4-5-12-18(15)16/h1-12H,13-14H2,(H,25,26)
- InChI Key: OMNALNBDQLKNRM-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)C1=NN=C(CC2=CC=CC3C=CC=CC2=3)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 375.104
- Monoisotopic Mass: 375.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 93.3Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 663.7°C at 760 mmHg
- Flash Point: 355.2°C
- Refractive Index: 1.685
- PSA: 93.31000
- LogP: 4.18800
Acetic acid,2-[[5-(1-naphthalenylmethyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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